Cas no 105958-63-2 (1H-1,2,4-Triazole-1-acetic acid, 3-nitro-, 2-hydroxyethyl ester)

• Product Name: 1H-1,2,4-Triazole-1-acetic acid, 3-nitro-, 2-hydroxyethyl ester
• CAS No: 105958-63-2
• MF: C₆H₈N₄O₅
• MW: 216.151520729065
• CID: 1164431
• Update Time: 2024-07-26

1H-1,2,4-Triazole-1-acetic acid, 3-nitro-, 2-hydroxyethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-acetic acid, 3-nitro-, 2-hydroxyethyl ester

• Inchi： 1S/C6H8N4O5/c11-1-2-15-5(12)3-9-4-7-6(8-9)10(13)14/h4,11H,1-3H2
• InChI Key： ICZVHMFTNNLOEV-UHFFFAOYSA-N
• SMILES： N1(CC(OCCO)=O)C=NC([N+]([O-])=O)=N1

Experimental Properties

• Density: 1.69±0.1 g/cm3(Predicted)
• Boiling Point: 523.6±56.0 °C(Predicted)
• pka: 13.82±0.10(Predicted)